Cas no 891106-80-2 (N-(4-ethylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891106-80-2
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 6084217
• PubChem ID: 7532028
• Update Time: 2025-07-28

N-(4-ethylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(4-ethylphenyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 891106-80-2
• N-(4-ethylphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• N-(4-ethylphenyl)-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• AKOS024654282
• F2507-0335
• N-(4-ethylphenyl)-2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide

• Inchi： 1S/C20H18N6OS/c1-2-14-5-7-16(8-6-14)22-19(27)13-28-20-24-23-18-10-9-17(25-26(18)20)15-4-3-11-21-12-15/h3-12H,2,13H2,1H3,(H,22,27)
• InChI Key： VKWUVFYMGIVGOT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(4-ethylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide: A Comprehensive Overview

N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide (CAS No. 891106-80-2) is a complex organic compound with a unique structure that combines multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and materials science. The molecule's structure is characterized by a pyridazine ring fused with a triazole ring system, which is further substituted with a pyridine moiety and an acetamide group. These structural features contribute to its intriguing chemical properties and biological activity.

The synthesis of N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide involves a series of multi-step reactions that highlight the versatility of heterocyclic chemistry. Researchers have employed various strategies to construct the triazolo[4,3-b]pyridazine core, including cyclization reactions and coupling techniques. The introduction of the pyridine substituent at the 6-position of the triazolo[4,3-b]pyridazine ring is particularly noteworthy, as it enhances the compound's electronic properties and stability. The acetamide group at the 2-position of the molecule further modulates its solubility and bioavailability.

Recent studies have focused on the biological activity of this compound, particularly its potential as a therapeutic agent. Experimental data suggest that N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide exhibits significant antitumor activity in vitro. This is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Additionally, the compound has shown promise in anti-inflammatory applications, making it a valuable candidate for further preclinical studies.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of catalysis and sensor development. Furthermore, the molecule's electronic properties render it suitable for use in organic electronics and optoelectronic devices.

From an analytical standpoint, the characterization of N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions.

In summary, N-(4-Ethylphenyl)-2-{6-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide (CAS No. 891106-80-) represents a fascinating example of modern heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a valuable compound for future research and development.